Cas no 54760-51-9 (2-Quinazolinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-4-methyl-)

2-Quinazolinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-4-methyl- structure
54760-51-9 structure
Product Name:2-Quinazolinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-4-methyl-
CAS No:54760-51-9
MF:C12H13N5
MW:227.265121221542
CID:353751
PubChem ID:21451333
Update Time:2025-04-19

2-Quinazolinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinazolinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-4-methyl-
    • N-(4,5-dihydro-1H-imidazol-2-yl)-4-methylquinazolin-2-amine
    • DTXSID60614102
    • SCHEMBL11747387
    • 54760-51-9
    • Inchi: 1S/C12H13N5/c1-8-9-4-2-3-5-10(9)16-12(15-8)17-11-13-6-7-14-11/h2-5H,6-7H2,1H3,(H2,13,14,15,16,17)
    • InChI Key: QTWHAZCKZWYEGJ-UHFFFAOYSA-N
    • SMILES: N1C(=NCC1)NC1=NC(C)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 227.11729
  • Monoisotopic Mass: 227.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • PSA: 62.2
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